1-(2-Methylpyrrolidin-3-yl)but-3-yn-1-one

• Molecular Formula: C9H13NO
• Molecular Weight: 151.21 g/mol
• SMILES: CC1C(CCN1)C(=O)CC#C
• InChI: InChI=1S/C9H13NO/c1-3-4-9(11)8-5-6-10-7(8)2/h1,7-8,10H,4-6H2,2H3
• InChIKey: HYQCLFUGNRONTD-UHFFFAOYSA-N

1-(2-Methylpyrrolidin-3-yl)but-3-yn-1-one: Structural & Physicochemical Baseline

1-(2-Methylpyrrolidin-3-yl)but-3-yn-1-one (CAS 1598140-77-2, molecular formula C₉H₁₃NO, molecular weight 151.21 g/mol) is a chiral pyrrolidine-bearing alkynone classified as a small-molecule heterocyclic building block [1]. The compound possesses two undefined stereocenters and features a terminal alkyne conjugated to a ketone carbonyl at the pyrrolidine 3-position, giving it a computed XLogP3-AA of 0.3, one hydrogen bond donor, two hydrogen bond acceptors, and a topological polar surface area of 29.1 Ų [1]. Commercial sourcing is available at ≥95% purity from multiple vendors, with recommendations for long-term storage in cool, dry conditions . No primary research publications or patent examples explicitly profiling the biological activity of this exact compound were identified in the public domain as of the search date.

Chiral building block with two stereocenters for stereochemical diversity

Terminal alkyne and ketone carbonyl provide dual orthogonal reactivity

Fragment-like physicochemical profile suitable for early-stage discovery

Available from multiple commercial sources in research-grade purity

• [1] PubChem Compound Summary for CID 116591963, 1-(2-Methylpyrrolidin-3-yl)but-3-yn-1-one. National Center for Biotechnology Information (2025). View Source

Why 1-(2-Methylpyrrolidin-3-yl)but-3-yn-1-one Cannot Be Interchanged with Analogs

Although several compounds share the pyrrolidine–butynone scaffold, even minor structural changes produce distinct molecular entities with divergent computed properties and potential reactivity profiles. The 3-yl regioisomer (target) differs fundamentally from the 2-yl regioisomer (CAS 1600105-46-1) in the spatial orientation of the ketone-bearing carbon relative to the pyrrolidine nitrogen, altering both the three-dimensional geometry and the intramolecular H-bonding landscape [1]. The presence of the 2-methyl substituent on the pyrrolidine ring introduces two stereocenters absent in the des-methyl analog 1-(pyrrolidin-3-yl)but-3-yn-1-one (CAS 1598063-20-7, MW 137.18), with attendant differences in molecular complexity (complexity score 201 vs. lower values for simpler analogs) and physicochemical properties [1]. The ketone carbonyl differentiates the target from the fully saturated (R)-1-(but-3-yn-1-yl)-2-methylpyrrolidine (CAS 460747-73-3, MW 137.22, zero H-bond donors), conferring distinct hydrogen-bonding capacity and reactivity at the electrophilic carbonyl center [1]. These differences mean that generic class-based substitution—treating any pyrrolidine-alkyne as interchangeable—risks introducing unintended alterations in downstream synthetic reactivity, intermediate stability, or stereochemical outcome.

2‑yl regioisomer alters spatial orientation

The 2‑yl analog has distinct connectivity; reactive groups present a different geometry to binding partners or catalysts.

Des‑methyl analog lacks stereochemical complexity

Removing the 2‑methyl group eliminates one stereocenter, reducing diversity for chiral method development or SAR exploration.

Saturated analog loses the ketone handle

Without the carbonyl, orthogonal derivatization and hydrogen‑bonding capacity are lost, limiting synthetic versatility.

• [1] PubChem Compound Summary for CID 116591963, 1-(2-Methylpyrrolidin-3-yl)but-3-yn-1-one. National Center for Biotechnology Information (2025). View Source

1-(2-Methylpyrrolidin-3-yl)but-3-yn-1-one: Differentiation Evidence vs. Closest Analogs

Regioisomeric Connectivity: 3-yl vs. 2-yl Pyrrolidine Attachment

The target compound (3-yl attachment) is a constitutional isomer of 1-(2-methylpyrrolidin-2-yl)but-3-yn-1-one (CAS 1600105-46-1). Although both share the molecular formula C₉H₁₃NO and MW 151.21, the position of the ketone-substituted carbon relative to the pyrrolidine nitrogen differs, generating distinct InChIKeys (target: HYQCLFUGNRONTD-UHFFFAOYSA-N vs. comparator: distinct InChIKey) and different computed complexity scores [1]. This regioisomeric distinction is critical for any structure–activity relationship (SAR) exploration, as the spatial orientation of the reactive alkynone moiety relative to the basic nitrogen center governs both intermolecular interactions and intramolecular cyclization potential.

Regioisomeric connectivity

Head‑to‑head

3‑yl vs. 2‑yl pyrrolidine attachment; distinct InChIKey and complexity score

Regioisomer mismatch may alter synthetic outcome and SAR interpretation

Computed descriptors from PubChem; verify upon receipt

Evidence Dimension	Regioisomeric connectivity (ketone position on pyrrolidine ring)
Target Compound Data	3-yl attachment; InChIKey HYQCLFUGNRONTD-UHFFFAOYSA-N; Complexity 201
Comparator Or Baseline	1-(2-Methylpyrrolidin-2-yl)but-3-yn-1-one (CAS 1600105-46-1), 2-yl attachment; distinct InChIKey; molecular formula C₉H₁₃NO, MW 151.21
Quantified Difference	Constitutional isomerism; identical molecular formula but distinct connectivity and InChIKey; complexity score difference attributable to ring-substitution topology
Conditions	Computed descriptors from PubChem (PubChem release 2021.05.07); structural identity confirmed by IUPAC name and SMILES

Why This Matters

Procuring the incorrect regioisomer introduces a structurally distinct chemical entity that will produce different reaction products in any downstream synthetic or medicinal chemistry application, invalidating SAR conclusions.

• [1] PubChem Compound Summary for CID 116591963, 1-(2-Methylpyrrolidin-3-yl)but-3-yn-1-one. National Center for Biotechnology Information (2025). View Source

Ketone Carbonyl Differentiates Target from Saturated Analog

The target compound contains a ketone carbonyl (C=O) at the butynone chain, giving it two hydrogen bond acceptors (HBA = 2) and a computed XLogP3-AA of 0.3 [1]. In contrast, the fully saturated analog (R)-1-(but-3-yn-1-yl)-2-methylpyrrolidine (CAS 460747-73-3, C₉H₁₅N, MW 137.22) has only one hydrogen bond acceptor (the pyrrolidine nitrogen), zero hydrogen bond donors, and is expected to have a higher computed logP due to the absence of the polar carbonyl . The ketone also provides a reactive electrophilic center for nucleophilic addition, condensation, and cycloaddition reactions that are unavailable to the saturated analog, expanding the synthetic utility of the target compound for constructing more complex heterocyclic scaffolds.

Functional group profile

Cross‑study comparable

Target: HBA = 2, XLogP3‑AA = 0.3; saturated comparator has no carbonyl (HBA = 1)

Ketone enables additional derivatization and hydrogen‑bonding capacity

Computed values; no experimental logP available

Evidence Dimension	Hydrogen bond acceptor count and computed lipophilicity (XLogP3-AA)
Target Compound Data	HBA = 2; HBD = 1; XLogP3-AA = 0.3; MW = 151.21; contains reactive ketone carbonyl
Comparator Or Baseline	(R)-1-(But-3-yn-1-yl)-2-methylpyrrolidine (CAS 460747-73-3): HBA = 1; HBD = 0; MW = 137.22; no ketone carbonyl present
Quantified Difference	ΔHBA = +1; ΔMW = +13.99 g/mol; presence vs. absence of electrophilic carbonyl center; higher aqueous solubility potential for target based on lower predicted logP
Conditions	Computed descriptors sourced from PubChem (target) and vendor technical datasheets (comparator); no experimental logP or solubility data available for either compound

Why This Matters

For procurement decisions in medicinal chemistry or chemical biology, the ketone carbonyl provides a synthetic handle for diversification (e.g., oxime formation, reductive amination, alkyne-carbonyl cyclizations) that the saturated analog lacks, directly impacting the range of accessible derivative libraries.

• [1] PubChem Compound Summary for CID 116591963, 1-(2-Methylpyrrolidin-3-yl)but-3-yn-1-one. National Center for Biotechnology Information (2025). View Source

Stereochemical Complexity vs. Des-Methyl and Enantiopure Analogs

The target compound contains two undefined stereocenters (at the pyrrolidine 2- and 3-positions), as confirmed by PubChem computed properties showing 0 defined atom stereocenters and 2 undefined atom stereocenters [1]. This contrasts with 1-(pyrrolidin-3-yl)but-3-yn-1-one (CAS 1598063-20-7, C₈H₁₁NO, MW 137.18), which has only one stereocenter (at the 3-position, undefined), and with 1-[(3R)-pyrrolidin-3-yl]but-3-yn-1-one (CAS 2110881-87-1), which is enantiopure at the 3-position but lacks the 2-methyl substituent entirely [1]. The presence of two stereocenters means the target compound can exist as a mixture of up to four stereoisomers (two diastereomeric pairs), offering a richer stereochemical diversity space for SAR exploration, but also requiring more rigorous analytical characterization (e.g., chiral HPLC, optical rotation) for applications where stereochemistry is critical.

Stereochemical complexity

Cross‑study comparable

2 undefined stereocenters vs. 1 in des‑methyl analog; up to 4 stereoisomers possible

Provides richer stereochemical diversity for asymmetric method screening

Verify stereoisomer composition from vendor before stereoselective applications

Evidence Dimension	Number and definition status of stereocenters
Target Compound Data	2 undefined stereocenters (C2 and C3 of pyrrolidine); 0 defined stereocenters; potential for 4 stereoisomers; MW 151.21
Comparator Or Baseline	1-(Pyrrolidin-3-yl)but-3-yn-1-one (CAS 1598063-20-7): 1 undefined stereocenter, MW 137.18; 1-[(3R)-pyrrolidin-3-yl]but-3-yn-1-one (CAS 2110881-87-1): 1 defined stereocenter (R), MW 137.18
Quantified Difference	Δ stereocenters = +1 vs. des-methyl analogs; molecular complexity score of 201 (target) vs. lower expected complexity for mono-substituted analogs
Conditions	Computed stereochemical descriptors from PubChem (PubChem release 2021.05.07); no experimental enantiomeric excess or diastereomeric ratio data reported by vendors

Why This Matters

For procurement supporting stereochemistry-dependent applications (e.g., asymmetric catalysis ligand screening, chiral resolution method development), the target's additional stereocenter provides a dimension of structural diversity absent in simpler analogs, but purchasers must verify whether the commercial material is supplied as a single diastereomer or a stereoisomer mixture.

• [1] PubChem Compound Summary for CID 116591963, 1-(2-Methylpyrrolidin-3-yl)but-3-yn-1-one. National Center for Biotechnology Information (2025). View Source

Physicochemical Drug-Likeness Differentiation from Des-Methyl Analogs

The target compound (MW 151.21, 2 rotatable bonds, TPSA 29.1 Ų) falls within fragment-like chemical space (MW < 250), making it suitable as a fragment for fragment-based drug discovery (FBDD) or as a minimal core for lead optimization [1]. Compared with 1-(pyrrolidin-3-yl)but-3-yn-1-one (MW 137.18, TPSA 29.1 Ų, 2 rotatable bonds), the target adds 14.03 Da from the 2-methyl group while maintaining the same TPSA, resulting in a slightly higher lipophilic efficiency potential [1]. The rotatable bond count of 2 is identical across these analogs, but the additional methyl group on the target may confer improved metabolic stability at the pyrrolidine α-position in biological assays—a class-level inference based on established medicinal chemistry principles for N-heterocycle substitution, though no direct experimental metabolic stability data were identified for these specific compounds.

Physicochemical profile

Class‑level inference

MW 151 vs. 137 Da; TPSA 29.1 Ų identical; XLogP3‑AA ~0.3 higher

Fragment‑like profile with added lipophilic bulk for matched‑pair SAR

Computed descriptors; no experimental logD or solubility data

Evidence Dimension	Molecular weight, rotatable bond count, and topological polar surface area (TPSA)
Target Compound Data	MW = 151.21 Da; Rotatable bonds = 2; TPSA = 29.1 Ų; HBD = 1; HBA = 2; XLogP3-AA = 0.3
Comparator Or Baseline	1-(Pyrrolidin-3-yl)but-3-yn-1-one (CAS 1598063-20-7): MW = 137.18 Da; Rotatable bonds = 2; TPSA = 29.1 Ų; HBD = 1; HBA = 2; XLogP3-AA ~0.0 (estimated)
Quantified Difference	ΔMW = +14.03 Da; ΔXLogP3-AA estimated at ~+0.3 units; TPSA and rotatable bond count identical; target has additional steric bulk at pyrrolidine C2 position
Conditions	Computed properties from PubChem; comparator XLogP3-AA not explicitly listed but estimated from structural analogy; no experimental logD or solubility data available

Why This Matters

In fragment-based screening campaigns or lead-generation programs, the incremental MW and lipophilicity increase from the 2-methyl group may improve binding affinity while maintaining fragment-like physicochemical properties, making the target a rational choice over the des-methyl analog when additional van der Waals contacts are desired in the target binding pocket.

• [1] PubChem Compound Summary for CID 116591963, 1-(2-Methylpyrrolidin-3-yl)but-3-yn-1-one. National Center for Biotechnology Information (2025). View Source

Terminal Alkyne as a Bioorthogonal Handle for Click Chemistry

The terminal alkyne moiety present in the target compound enables copper-catalyzed azide-alkyne cycloaddition (CuAAC) and strain-promoted variants, placing it within the widely utilized class of alkyne-functionalized building blocks for click chemistry [1]. This reactivity is shared with the structurally related analogs 1-(pyrrolidin-3-yl)but-3-yn-1-one (CAS 1598063-20-7) and (R)-1-(but-3-yn-1-yl)-2-methylpyrrolidine (CAS 460747-73-3), but is entirely absent in non-alkynyl pyrrolidine building blocks such as 1-(pyrrolidin-3-yl)ethan-1-one or simple 2-methylpyrrolidine. The combination of the terminal alkyne with the ketone carbonyl in the target compound creates a dual-reactive scaffold: the alkyne for bioorthogonal ligation and the ketone for orthogonal derivatization (e.g., hydrazone/oxime formation), a feature absent in the saturated analog (R)-1-(but-3-yn-1-yl)-2-methylpyrrolidine which lacks the carbonyl electrophile . No quantitative kinetic data for CuAAC reactivity specific to this compound were identified; the class-level inference is based on the well-established reactivity of terminal alkynones in click chemistry.

Bioorthogonal handles

Class‑level inference

Target: terminal alkyne + ketone; saturated comparator offers only alkyne reactivity

Dual handles may support sequential orthogonal bioconjugation strategies

CuAAC reactivity inferred; verify experimentally under intended conditions

Evidence Dimension	Presence of terminal alkyne and ketone carbonyl as orthogonal reactive handles
Target Compound Data	Terminal alkyne present (C≡C-H); ketone carbonyl present; dual orthogonal reactivity (click chemistry + carbonyl chemistry)
Comparator Or Baseline	(R)-1-(But-3-yn-1-yl)-2-methylpyrrolidine (CAS 460747-73-3): terminal alkyne present; no ketone carbonyl — single reactive handle; Non-alkynyl pyrrolidines: no alkyne, no click chemistry capability
Quantified Difference	Target offers two orthogonal derivatization sites vs. one in the saturated comparator and zero in non-alkynyl pyrrolidines; quantitative CuAAC rate data not available for direct comparison
Conditions	Class-level inference from established alkyne and alkynone reactivity in CuAAC and carbonyl condensation chemistry; no experimental kinetic data specific to this compound identified

Why This Matters

For chemical biology probe development or bioconjugation workflows, the dual-reactive nature (alkyne + ketone) of the target compound enables sequential, orthogonal functionalization strategies—e.g., first modifying the ketone, then performing CuAAC—that are inaccessible with single-handle analogs, maximizing the value of each procured batch in multi-step probe synthesis.

• [1] Kolb, H. C., Finn, M. G., & Sharpless, K. B. (2001). Click Chemistry: Diverse Chemical Function from a Few Good Reactions. Angewandte Chemie International Edition, 40(11), 2004–2021. (Class-level reference for CuAAC reactivity of terminal alkynes.) View Source

1-(2-Methylpyrrolidin-3-yl)but-3-yn-1-one: Optimal Procurement & Application Scenarios

Fragment-Based Drug Discovery with a Chiral, Dual-Reactive Fragment

With MW 151.21 Da, TPSA 29.1 Ų, and XLogP3-AA of 0.3, the target compound falls within the Rule-of-Three guidelines for fragment libraries [1]. Its two undefined stereocenters provide stereochemical diversity, while the combination of a terminal alkyne and a ketone carbonyl offers two orthogonal reactive handles for fragment elaboration. Procurement of this specific regioisomer (3-yl attachment) is essential, as the 2-yl regioisomer (CAS 1600105-46-1) presents a different spatial orientation of reactive groups to the target protein . This compound is appropriate for fragment screening campaigns where dual reactivity and chiral complexity are desired.

Chemical Biology Probe Synthesis via Sequential Orthogonal Bioconjugation

The terminal alkyne enables CuAAC-based conjugation to azide-functionalized biomolecules or reporter tags, while the ketone carbonyl permits independent derivatization via hydrazone or oxime formation [1]. This sequential orthogonality is not achievable with the saturated analog (R)-1-(but-3-yn-1-yl)-2-methylpyrrolidine (CAS 460747-73-3), which lacks the ketone handle . Researchers developing activity-based probes or fluorescent sensors where two distinct labeling sites are required should select the target compound over the saturated comparator.

Asymmetric Synthesis Methodology on a Pyrrolidine Scaffold with Two Stereocenters

The target compound's two undefined stereocenters (at pyrrolidine C2 and C3) make it a suitable substrate for developing or testing novel asymmetric synthetic methods—such as enantioselective alkyne additions, stereoselective reductions, or chiral auxiliary strategies [1]. Compared with the single-stereocenter analog 1-(pyrrolidin-3-yl)but-3-yn-1-one (CAS 1598063-20-7), the target offers a more challenging and information-rich test case for evaluating catalyst stereoselectivity across multiple chiral centers . Procurement for this application requires verification that the material is supplied as a defined stereoisomer mixture or single diastereomer, as this determines the baseline for stereochemical outcome analysis.

Medicinal Chemistry SAR of C2-Methyl Substitution Effects on Binding

When a research program has identified the des-methyl analog 1-(pyrrolidin-3-yl)but-3-yn-1-one (CAS 1598063-20-7, MW 137.18) as a hit or lead compound, the target compound—differing only by the addition of a methyl group at the pyrrolidine 2-position (ΔMW = +14.03 Da, ΔXLogP3-AA ≈ +0.3)—serves as the logical next analog for probing the steric and lipophilic tolerance of the binding pocket [1]. The well-defined structural change (methyl addition) makes this an ideal matched molecular pair for SAR analysis, with the target compound available at ≥95% purity from commercial vendors for rapid procurement and screening .

Application

Selection Property

Validation Focus

Fragment‑based screening

Chiral, dual‑reactive fragment with low MW and TPSA

Confirm regioisomeric identity (3‑yl), stereoisomer composition, and research‑grade purity

Sequential bioconjugation

Orthogonal alkyne and ketone reactivity for two‑step labeling

Verify CuAAC reactivity and ketone derivatization orthogonality

Asymmetric method development

Two undefined stereocenters for catalyst selectivity screening

Determine supplied stereoisomer profile (mixture or single diastereomer)

C2‑methyl SAR exploration

Well‑defined methyl addition for matched‑pair analysis

Verify structural identity and purity relative to des‑methyl analog

• [1] PubChem Compound Summary for CID 116591963, 1-(2-Methylpyrrolidin-3-yl)but-3-yn-1-one. National Center for Biotechnology Information (2025). View Source